N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C14H17NO3S/c1-17-6-4-15(9-13-2-5-18-10-13)14(16)8-12-3-7-19-11-12/h2-3,5,7,10-11H,4,6,8-9H2,1H3
• InChI Key: PKEIUTCQJUQXLM-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)CC2=CSC=C2
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-(thiophen-3-yl)acetamide, also known as FMA-NT, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. FMA-NT is a novel compound that has been synthesized in recent years and has shown promising results in various studies.

Scientific Research Applications

Heterocyclic Compound Synthesis

The decarboxylative Claisen rearrangement reactions involving furan and thiophene derivatives, including similar compounds to N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-(thiophen-3-yl)acetamide, demonstrate the potential of these reactions in yielding heteroaromatic products. This methodology offers a route to 2,3-disubstituted heteroaromatic compounds with applications ranging from pharmaceuticals to materials science (Craig et al., 2005).

Synthetic Methodology Development

Efficient synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives through a one-pot, three-component process has been reported. The method highlights the use of DBU as a catalyst in ethanol, showcasing an environmentally friendly and straightforward protocol with potential applications in developing new pharmaceuticals and materials (Raju et al., 2022).

Antifungal Activity

Research on 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, closely related to the compound , has explored their synthesis and potential antifungal effects. These compounds exhibit significant activity against a variety of fungi species, suggesting their applicability in developing new antifungal agents (Kaplancıklı et al., 2013).

Advanced Materials Research

Studies on the polymerization of thiophene and furan derivatives to produce polymers with enhanced capacitance properties indicate the potential of these compounds in supercapacitor applications. This research demonstrates how modifications at the molecular level can lead to significant improvements in material properties, opening new avenues for energy storage solutions (Mo et al., 2015).